N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H17FN2O3S/c1-24-14-7-8-15(17(10-14)25-2)16-11-26-19(21-16)22-18(23)9-12-3-5-13(20)6-4-12/h3-8,10-11H,9H2,1-2H3,(H,21,22,23)
• InChI Key: ZNRPDGPJWUHJFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)CC3=CC=C(C=C3)F)OC
• Molecular Formula: C19H17FN2O3S
• Molecular Weight: 372.4 g/mol
• CAS No.: 922646-68-2

Description

N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H17FN2O3S and its molecular weight is 372.41. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, utilizing a structure related to the pharmacophoric group of 2-(4-aminophenyl)benzothiazole, were synthesized and screened for their potential antitumor activity against various human tumor cell lines. This research indicates the significance of the thiazolyl moiety in enhancing antitumor activities, underscoring the potential of similar compounds in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Synthesis of Novel Derivatives

Research has led to the synthesis of novel derivatives containing the N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetamide structure. These compounds demonstrated significant anti-inflammatory activity, highlighting the versatility of such molecules in the development of new therapeutic agents (Sunder & Maleraju, 2013).

Src Kinase Inhibitory and Anticancer Activities

Thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for Src kinase inhibitory and anticancer activities. This study reveals the therapeutic potential of thiazole-based compounds in targeting cancer pathways, providing a foundation for further development of anticancer agents (Fallah-Tafti et al., 2011).

Ligand-Protein Interactions and Photovoltaic Efficiency

Benzothiazolinone acetamide analogs were synthesized and studied for their ligand-protein interactions and photovoltaic efficiency, demonstrating the multifunctional applications of such compounds beyond medical uses, including in materials science and solar energy technologies (Mary et al., 2020).

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It’s known that similar compounds interact with their targets, causing changes that result in their various biological activities . For instance, some compounds block the biosynthesis of certain bacterial lipids , which could be a potential mode of action for this compound.

Biochemical Pathways

Similar compounds have been found to affect a broad range of biochemical pathways due to their interaction with multiple receptors . These affected pathways lead to downstream effects that manifest as the compound’s various biological activities.

Result of Action

Similar compounds have shown promising antimicrobial activity and were found to be active against certain cancer cell lines . These results suggest that this compound could have similar effects.